Cas no 61416-81-7 (3,5-dimethoxybenzenecarboximidamide;hydrochloride)

• Product Name: 3,5-dimethoxybenzenecarboximidamide;hydrochloride
• CAS No: 61416-81-7
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD04114414
• CID: 954469
• PubChem ID: 12301243
• Update Time: 2025-10-30

3,5-dimethoxybenzenecarboximidamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHOXY-BENZAMIDINE HCL
• 3,5-dimethoxybenzenecarboximidamide,hydrochloride
• 3,5-DIMETHOXY-BENZAMIDINE HYDROCHLORIDE
• 3,5-DIMETHOXYBENZIMIDAMIDE HYDROCHLORIDE
• 61416-81-7 (non-salt)
• 61416-81-7
• DB-378311
• MFCD04114414
• JYCNBCYWSLQCFS-UHFFFAOYSA-N
• AB18269
• CS-0341320
• 3,5-dimethoxybenzene-1-carboximidamide hydrochloride
• 3,5-DIMETHOXYBENZIMIDAMIDEHYDROCHLORIDE
• 3,5-dimethoxybenzenecarboximidamide;hydrochloride
• E77526
• DTXSID40486480
• 3,5-dimethoxybenzamidine hydrochloride
• SCHEMBL1436342
• 3,5-dimethoxybenzenecarboximidamide hydrochloride
• SY281074

• MDL： MFCD04114414
• Inchi： 1S/C9H12N2O2.ClH/c1-12-7-3-6(9(10)11)4-8(5-7)13-2;/h3-5H,1-2H3,(H3,10,11);1H
• InChI Key： JYCNBCYWSLQCFS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=C(C(=N)N)C=1)OC

Computed Properties

• Exact Mass: 216.06700
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.33000
• LogP: 2.58990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-dimethoxybenzenecarboximidamide;hydrochloride

Comprehensive Overview of 3,5-Dimethoxybenzenecarboximidamide Hydrochloride (CAS No. 61416-81-7): Properties, Applications, and Research Insights

3,5-Dimethoxybenzenecarboximidamide hydrochloride (CAS No. 61416-81-7) is a specialized organic compound with a molecular formula of C₉H₁₃ClN₂O₂. This benzene derivative is characterized by its dimethoxy functional groups and a carboximidamide moiety, which contribute to its unique chemical reactivity and potential applications in pharmaceutical and agrochemical research. The compound's hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 3,5-dimethoxybenzenecarboximidamide hydrochloride has surged due to advancements in drug discovery and material science. Researchers frequently inquire about its synthesis methods, spectral data (such as NMR and IR profiles), and commercial availability. The compound's role in constructing heterocyclic scaffolds—a hot topic in medicinal chemistry—has also garnered attention, particularly for designing kinase inhibitors or antimicrobial agents.

From an industrial perspective, CAS 61416-81-7 is often discussed in forums focusing on green chemistry and sustainable synthesis. Questions like "How to optimize the yield of 3,5-dimethoxybenzenecarboximidamide hydrochloride?" or "What are its alternative applications beyond pharmaceuticals?" reflect user interests. Analytical techniques such as HPLC purity testing and mass spectrometry are critical for quality control, aligning with the broader trend of precision chemistry.

The compound's structural features—electron-rich aromatic systems and hydrogen-bonding capabilities—make it a candidate for catalysis research and molecular recognition studies. Recent publications highlight its utility in developing fluorescent probes or metal-organic frameworks (MOFs), addressing the growing demand for functional materials. These applications resonate with searches related to advanced material design and sensor technology.

For laboratories handling 3,5-dimethoxybenzenecarboximidamide hydrochloride, proper storage conditions (e.g., desiccated, cool environments) and handling protocols are frequently queried topics. Safety data sheets (SDS) emphasize its compatibility with common organic solvents like DMSO and methanol, which is vital for experimental reproducibility—a key concern in academic and industrial R&D settings.

In summary, CAS 61416-81-7 exemplifies the intersection of traditional organic chemistry and modern applied sciences. Its versatility underscores why it remains a subject of both theoretical studies and practical innovations, meeting the needs of diverse scientific communities exploring next-generation chemical solutions.